Cas no 1613639-41-0 (3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester)
3,3-Difluoro-2-oxoindoline-5-boronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its difluoro-substituted oxoindoline core enhances reactivity while maintaining stability, making it valuable for constructing complex heterocyclic frameworks in pharmaceutical and materials chemistry. The pinacol ester group improves handling and shelf-life by protecting the boronic acid functionality from protodeboronation. This compound is particularly useful in synthesizing fluorinated indoline derivatives, which are key intermediates in drug discovery due to their bioisosteric properties. Its compatibility with diverse reaction conditions and functional groups ensures broad utility in organic synthesis.
1613639-41-0 structure
Product name:3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester
CAS No:1613639-41-0
MF:C14H16BF2NO3
MW:295.089550971985
MDL:MFCD22547891
CID:2093410
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one
- 3,3-DIFLUORO-2-OXOINDOLINE-5-BORONIC ACID PINACOL ESTER
- OLAPOTHCXUMWEO-UHFFFAOYSA-N
- SB13832
- AB84736
- AM87848
- 3,3-difluoro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,3-dihydro-indol-2-one
- 2H-Indol-2-one, 3,3-difluoro-1,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester
-
- MDL： MFCD22547891
- Inchi： 1S/C14H16BF2NO3/c1-12(2)13(3,4)21-15(20-12)8-5-6-10-9(7-8)14(16,17)11(19)18-10/h5-7H,1-4H3,(H,18,19)
- InChI Key： OLAPOTHCXUMWEO-UHFFFAOYSA-N
- SMILES： FC1(C(NC2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=21)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 453
- Topological Polar Surface Area: 47.6
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0769-250MG |
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester |
1613639-41-0 | 95% | 250MG |
￥ 2,065.00 | 2023-03-14 | |
| abcr | AB495492-100 mg |
3,3-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one; . |
1613639-41-0 | 100MG |
€357.80 | 2023-04-19 | ||
| Chemenu | CM210696-1g |
3,3-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one |
1613639-41-0 | 95% | 1g |
$769 | 2023-03-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0769-100MG |
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester |
1613639-41-0 | 95% | 100MG |
￥ 1,293.00 | 2023-03-14 | |
| abcr | AB495492-100mg |
3,3-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one; . |
1613639-41-0 | 100mg |
€535.40 | 2025-02-15 | ||
| 1PlusChem | 1P001SUW-250mg |
2H-Indol-2-one, 3,3-difluoro-1,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
1613639-41-0 | 95% | 250mg |
$659.00 | 2025-02-19 | |
| abcr | AB495492-250mg |
3,3-Difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one; . |
1613639-41-0 | 250mg |
€929.40 | 2025-02-15 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0769-5g |
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester |
1613639-41-0 | 95% | 5g |
￥11897.0 | 2024-04-23 | |
| Ambeed | A399433-250mg |
3,3-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one |
1613639-41-0 | 98+% | 250mg |
$148.0 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0769-100mg |
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester |
1613639-41-0 | 95% | 100mg |
￥995.0 | 2024-04-23 |
3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester Related Literature
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1613639-41-0)3,3-difluoro-2-oxoindoline-5-boronic acid pinacol ester
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):199.0/331.0/497.0/1491.0/2485.0